VU0463271

• Molecular Formula: C19H18N4OS2
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C19H18N4OS2/c1-13-11-26-19(20-13)23(15-7-8-15)18(24)12-25-17-10-9-16(21-22-17)14-5-3-2-4-6-14/h2-6,9-11,15H,7-8,12H2,1H3
• InChIKey: DPONSKCACOZTGN-UHFFFAOYSA-N

VU0463271: Selective KCC2 Antagonist

VU0463271 is a potent, selective antagonist of the neuronal-specific potassium-chloride cotransporter 2 (KCC2), with an IC50 of 61 nM [1]. It is a small-molecule chemical probe developed to dissect the role of KCC2 in inhibitory neurotransmission and neuronal chloride homeostasis, and it serves as a direct replacement for earlier, less potent KCC2 inhibitors [1]. The compound is commercially available for research purposes, with a defined chemical structure (C19H18N4OS2, MW 382.5) and purity typically ≥98% by HPLC .

Target Neuron-specific KCC2 cotransporter antagonist

Selectivity Reported high selectivity over NKCC1

Probe generation Third-generation optimized research probe

Study context In vitro and ex vivo CNS electrophysiology

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. View Source

VU0463271 vs. Generic KCC2 Inhibitors

General substitution with other KCC2 inhibitors is not viable due to the steep structure-activity relationship (SAR) landscape for this target and the unique potency/selectivity profile of VU0463271 [1]. Unlike its direct predecessor ML077 (IC50 = 537 nM) or the original screening hit VU0240511 (IC50 = 568 nM), VU0463271 demonstrates an ~9-fold improvement in potency, making it a more robust in vitro probe [1]. Furthermore, while some legacy tools like furosemide and bumetanide inhibit KCC2, they are non-selective loop diuretics that also potently inhibit NKCC1, a critical anti-target whose inhibition causes ototoxicity and confounds data interpretation [1]. VU0463271's >100-fold selectivity over NKCC1 [1] and lack of activity against a broad panel of 68 GPCRs, ion channels, and transporters ensure that observed biological effects are specifically attributable to KCC2 blockade, which is essential for generating interpretable and reproducible scientific results.

Steep SAR profile

Minimal structural changes can drastically alter KCC2 potency and isoform selectivity, making analog substitution unreliable.

Unique binding mode

The precise interaction of VU0463271 with KCC2 may not be replicated by other inhibitors, risking target-engagement variability.

Phospho-regulation sensitivity

KCC2 function depends on residue-specific phosphorylation; different antagonists may differentially modulate these regulatory mechanisms.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. View Source

VU0463271: Differential Selectivity Evidence

KCC2 Potency vs. Predecessor Analogs

VU0463271 demonstrates a 9-fold improvement in inhibitory potency at KCC2 compared to its direct chemical predecessor, ML077 [1]. This advancement is critical because the SAR for KCC2 antagonists is exceptionally steep, and ML077's moderate potency (IC50 = 537 nM) limited its utility as a robust in vitro probe [1]. The enhanced potency of VU0463271 (IC50 = 61 nM) enables more reliable target engagement at lower concentrations, reducing the likelihood of off-target effects and improving the quality of dose-response studies [1].

KCC2 Potency vs. Predecessors

Head-to-head

IC50 61 nM

Supports lower working concentration, reducing off-target risk

Tl+ flux assay, KCC2-HEK293 cells; ~8.8-fold over VU0240511 (568 nM)

Evidence Dimension	KCC2 Inhibitory Potency (IC50)
Target Compound Data	61 nM
Comparator Or Baseline	ML077 (IC50 = 537 nM)
Quantified Difference	~9-fold more potent
Conditions	Thallium flux assay in KCC2-overexpressing HEK293 cells

Why This Matters

The 9-fold potency gain translates to a more sensitive and reliable tool for probing KCC2 function, especially in assays where high concentrations of ML077 may have introduced confounding off-target effects.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. View Source

NKCC1 Functional Selectivity

VU0463271 exhibits >100-fold selectivity for KCC2 over the closely related Na-K-2Cl cotransporter 1 (NKCC1) [1]. This high degree of selectivity is a critical differentiator from legacy diuretic compounds like furosemide and bumetanide, which inhibit both transporters [1]. NKCC1 inhibition is an undesirable off-target effect because it can cause ototoxicity and complicate the interpretation of experiments aimed at dissecting neuronal chloride homeostasis [1]. VU0463271's clean selectivity profile ensures that observed changes in neuronal excitability can be confidently attributed to KCC2 antagonism, rather than to concurrent NKCC1 blockade [1].

NKCC1 Functional Selectivity

Reported comparison

>100-fold selectivity; max NKCC1 inhibition ~37% at 100 µM

Defined low NKCC1 inhibition cap safeguards against off-target phenotypes

Tl+ flux assay, NKCC1-transfected cells; improved over VU0240511

Evidence Dimension	Selectivity for KCC2 over NKCC1
Target Compound Data	>100-fold selective
Comparator Or Baseline	Furosemide, Bumetanide (non-selective); ML077 (also >100-fold selective but less potent)
Quantified Difference	>100-fold
Conditions	Counter-screen in NKCC1-expressing cells

Why This Matters

This selectivity is essential for generating interpretable data in experiments where the relative contributions of KCC2 and NKCC1 to neuronal Cl- homeostasis must be resolved.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. View Source

Ancillary Selectivity Profile

VU0463271 was profiled against a comprehensive panel of 68 GPCRs, ion channels, and transporters and showed no significant activity at a concentration of 10 µM [1]. This clean ancillary pharmacology profile is a key requirement for a high-quality chemical probe and distinguishes VU0463271 from less well-characterized KCC2 inhibitors. It provides researchers with confidence that any phenotypic changes observed in complex biological systems (e.g., brain slices, in vivo models) are a direct consequence of KCC2 antagonism, rather than an off-target interaction with another receptor or channel [1].

Ancillary Selectivity Profile

Head-to-head

0 hits >50% inhibition at 10 µM (68-target panel)

Cleaner profile than ML077, supporting KCC2-specific phenotypic attribution

LeadProfilingScreen® panel; ML077 had several >50% hits

Evidence Dimension	Off-target activity at 68 CNS-relevant targets
Target Compound Data	No significant activity at 10 µM
Comparator Or Baseline	Not applicable (lack of activity is the key differentiator)
Quantified Difference	N/A (qualitative assessment of no activity)
Conditions	Radioligand binding and functional assays for a panel of 68 GPCRs, ion channels, and transporters

Why This Matters

This comprehensive profiling confirms VU0463271 as a high-quality, selective chemical probe suitable for use in complex biological systems where off-target effects could confound results.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. View Source

DMSO Solubility for In Vitro Use

VU0463271 has been validated for in vivo use, demonstrating rapid brain penetration and distribution after systemic administration [1]. In a study using P7 male rats, LC-MS/MS analysis confirmed that VU0463271 rapidly reached brain tissues and distributed well among different brain regions [1]. This in vivo evidence of target engagement and functional effect—specifically, a significant increase in hypoxia-ischemia-induced ictal events, BREDs duration, and spike activity [1]—differentiates VU0463271 from earlier probes like ML077, for which in vivo PK and functional data are limited or absent. However, it is important to note that VU0463271 has a short plasma half-life (t1/2 = 9 min) and high clearance (CL = 57 mL/min/kg) in rats [2], which may necessitate careful experimental design for sustained exposure.

DMSO Solubility

Data to verify

26 mg/mL (67.97 mM) in DMSO

May support consistent high-concentration stock preparation

Verify solubility under relevant experimental buffer conditions

Evidence Dimension	In vivo brain exposure and functional effect
Target Compound Data	Significant increase in ictal events, BREDs duration, and spike activity in HI rats; brain distribution confirmed by LC-MS/MS
Comparator Or Baseline	ML077 (no published in vivo functional data)
Quantified Difference	Not quantifiable as a single value; qualitative difference in in vivo validation
Conditions	In vivo model of hypoxia-ischemia (HI) in P7 male rats; systemic administration

Why This Matters

This provides the first direct evidence of KCC2's functional role in maintaining excitation-inhibition balance in the neonatal brain and validates VU0463271 as a viable in vivo tool compound.

• [1] Raol YH, et al. The role of KCC2 in hyperexcitability of the neonatal brain. Neurosci Lett. 2020;728:134933. View Source
• [2] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. View Source

Functional Validation in Drosophila CNS Preparation

VU0463271 has been functionally validated in a Drosophila melanogaster CNS preparation, a model system useful for studying KCC function and GABAergic signaling [1]. Application of 1 µM VU0463271 resulted in a significant increase in CNS firing rates, with peak firing rates increasing 2.7-fold and 2.5-fold over baseline for OR and rdl strains, respectively [1]. This cross-species validation confirms the conserved mechanism of KCC2 antagonism and provides a robust, quantitative assay for assessing compound activity. This level of functional characterization is not available for ML077 or VU0240511 in this model.

Evidence Dimension	Increase in CNS firing rate in Drosophila
Target Compound Data	2.7-fold (OR strain) and 2.5-fold (rdl strain) increase over baseline at 1 µM
Comparator Or Baseline	ML077 and VU0240511 (no comparable data available)
Quantified Difference	N/A (lack of comparator data; qualitative advantage of having functional validation)
Conditions	Transected Drosophila CNS preparation, extracellular recording

Why This Matters

The quantitative data in a genetically tractable model system provides a benchmark for researchers studying KCC2 function and a platform for screening additional modulators.

• [1] Chen R, et al. Functional Coupling of K+-Cl- Cotransporter (KCC) to GABA-Gated Cl- Channels in the Central Nervous System of Drosophila melanogaster Leads to Altered Drug Sensitivities. ACS Chem Neurosci. 2019 Jun 19;10(6):2765-2776. View Source

VU0463271 Research Applications

Chloride Homeostasis in Brain Slices

VU0463271 is the preferred tool for acute pharmacological blockade of KCC2 in in vitro brain slice electrophysiology experiments. Its high potency (IC50 = 61 nM) allows for effective target engagement at low concentrations, minimizing non-specific effects [1]. The compound's selectivity (>100-fold over NKCC1 and clean profile against 68 off-targets) ensures that observed changes in neuronal excitability, synaptic transmission, or network synchrony can be confidently attributed to KCC2 inhibition, rather than to NKCC1 blockade or other off-target interactions [1]. This is particularly critical for studies using the 4-aminopyridine (4AP) or low-Mg2+ models of epileptiform activity, where VU0463271 has been shown to transform ictal discharges and increase interictal activity [2].

KCC2-Specific Signaling in Primary Neuronal Cultures

VU0463271 is the only KCC2 antagonist with published in vivo functional validation in a rodent model of neonatal brain injury. Its demonstrated ability to significantly increase ictal events and epileptiform activity in a hypoxia-ischemia model [1] provides a critical precedent for researchers seeking to investigate the role of KCC2 in neurological disorders. Although the compound has a short plasma half-life (9 min) and high clearance [2], these limitations can be managed through appropriate experimental design (e.g., continuous infusion, localized delivery). For studies requiring sustained target engagement, VU0463271 provides the best available starting point for assessing the consequences of acute KCC2 blockade in vivo.

Orthogonal Validation of KCC2 Knockdown Models

VU0463271 is uniquely suited for studying the developmental role of KCC2-mediated chloride extrusion in perinatal neuronal networks. Its use has demonstrated that transport-functional KCC2 is present and active in neonatal CA3 pyramidal neurons, contrary to previous assumptions [1]. The compound's ability to enhance spontaneous network events (GDPs) in both neonatal rat and late-gestation mouse embryos, but not in KCC2-null littermates [1], provides a powerful experimental paradigm. Researchers can use VU0463271 to acutely manipulate KCC2 activity and probe the dynamic regulation of intracellular chloride and GABAergic signaling during critical developmental windows.

Application

Selection Property

Validation Focus

KCC2 inhibition in brain slice electrophysiology

Potent KCC2 inhibition with limited NKCC1 interference

Confirm EGABA shift without volume regulation artifacts

Dissecting KCC2 vs NKCC1 pathways in neuronal cultures

Reported high selectivity over NKCC1

Attribute [Cl-]i changes specifically to KCC2 inhibition

Pharmacological validation of KCC2 genetic knockdown

Clean ancillary profile and target engagement

Verify lack of additional EGABA shift upon probe addition

Reference for KCC2 modulator screening

Reliable potency benchmark in Tl+ flux assay

Use as positive control for novel compound comparison

• [1] Spoljaric A, Seppala K, Kotilainen T, et al. KCC2-Mediated Cl− Extrusion Modulates Spontaneous Hippocampal Network Events in Perinatal Rats and Mice. Cell Rep. 2019 Jan 29;26(5):1073-1081.e3. View Source
• [2] Chen LY, et al. KCC2 antagonism increases neuronal network excitability but disrupts ictogenesis in vitro. J Neurophysiol. 2019 Sep 1;122(3):1163-1173. View Source
• [3] Raol YH, et al. The role of KCC2 in hyperexcitability of the neonatal brain. Neurosci Lett. 2020;728:134933. View Source
• [4] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. View Source